Cas no 919735-96-9 (2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide)

• Product Name: 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide
• CAS No: 919735-96-9
• MF: C₁₉H₁₁ClF₃N₃O₂S₂
• MW: 469.887750864029
• CID: 5923711
• PubChem ID: 16825182
• Update Time: 2025-06-13

2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide
• 2-chloro-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)-5-(trifluoromethyl)benzenesulfonamide
• F0695-0010
• 919735-96-9
• 2-chloro-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]-5-(trifluoromethyl)benzenesulfonamide
• AKOS032478180
• 2-chloro-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide

• Inchi： 1S/C19H11ClF3N3O2S2/c20-14-8-5-12(19(21,22)23)10-16(14)30(27,28)26-13-6-3-11(4-7-13)17-25-15-2-1-9-24-18(15)29-17/h1-10,26H
• InChI Key： NPYIUGCLGBMTCE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C=C1S(NC1C=CC(C2=NC3=CC=CN=C3S2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 468.9933311g/mol
• Monoisotopic Mass: 468.9933311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 109Ų

Additional information on 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide

Research Brief on 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS: 919735-96-9)

The compound 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide (CAS: 919735-96-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this sulfonamide derivative as a potent inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory pathways. The compound's unique structural features, including the thiazolopyridine moiety and the trifluoromethyl group, contribute to its high binding affinity and selectivity. Computational docking studies have revealed that it targets the p65 subunit of NF-κB, a key regulator of inflammation and immune responses.

In vitro assays conducted on human cell lines demonstrated that 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide exhibits nanomolar inhibitory activity against NF-κB-mediated transcriptional activation. Furthermore, in vivo studies using murine models of rheumatoid arthritis showed a significant reduction in inflammation and joint damage upon treatment with this compound, suggesting its potential as a novel anti-inflammatory agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that it has favorable oral absorption and a half-life suitable for once-daily dosing. However, further optimization is required to address its moderate solubility and potential off-target effects observed in high-dose regimens.

In conclusion, 2-chloro-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)-5-(trifluoromethyl)benzene-1-sulfonamide represents a promising candidate for the development of new anti-inflammatory therapies. Future research should focus on structure-activity relationship (SAR) studies to enhance its efficacy and safety profile, as well as preclinical trials to assess its therapeutic potential in other inflammatory diseases.